![molecular formula C10H12Cl2N2 B3107547 (4-Amino-1-naphthyl)amine dihydrochloride CAS No. 161293-78-3](/img/structure/B3107547.png)
(4-Amino-1-naphthyl)amine dihydrochloride
Overview
Description
“(4-Amino-1-naphthyl)amine dihydrochloride” is a compound that is used in various chemical reactions and analyses . It is also known as the Bratton–Marshall reagent, a free base of N - (1-naphthyl)ethylenediamine dihydrochloride (NEDA 2+ .2Cl −), and is used to analyze arylamine type of drugs and as a sensor of many ions/molecules .
Synthesis Analysis
The compound N - [2- [3,4-dimethoxybenzylidene)amino]ethyl] (1-naphthyl)amine (LH), a Schiff base, was synthesized using N - (1-naphthyl)ethylenediamine dihydrochloride (NEDA 2+ .2Cl −) and veratraldehyde from ethanol in the presence of NaHCO 3 at 120 °C for 10 h .Chemical Reactions Analysis
The compound has been used in the synthesis of Schiff bases, which have been used as chemosensors for various ions . It has also been used in the diazotization-coupling spectrophotometric method for the measurement of aromatic amines and nitrite ions .Physical And Chemical Properties Analysis
The compound is a dark green to black crystalline solid . It may be sensitive to prolonged exposure to air and is insoluble in water . It neutralizes acids in exothermic reactions to form salts plus water .Scientific Research Applications
Blue-Light-Emitting Materials
A study by Liou et al. (2006) discusses the use of naphthylamine-derived aromatic dicarboxylic acids in the synthesis of high glass-transition temperature (Tg) polymers. These polymers, which include poly(amine−hydrazide)s and poly(amine−1,3,4-oxadiazole)s, show promise in the development of blue-light-emitting materials due to their good solubility, mechanical properties, and thermal stability (Liou et al., 2006).
Bacteriological Nitrate Reduction Test
Miller and Neville (1976) evaluated naphthyl compounds as alternatives to alpha-naphthyl amine in bacteriological nitrate reduction tests. Their findings suggest that compounds like N,N,dimethyl-1-naphthylamine and N-1-naphthyl-ethylene-diamine dihydrochloride can effectively detect nitrate reduction in bacterial cultures (Miller & Neville, 1976).
Mechanism of Action
Safety and Hazards
The compound causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, use only outdoors or in a well-ventilated area, wash face, hands and any exposed skin thoroughly after handling, and wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
The compound has been used to functionalize silver nanoparticles for sensing small biomolecules . Its free base forms charge transfer complexes with π-, σ-, and vacant orbital acceptors which exhibit antibacterial activities . Keeping in mind its fluorescent property, it has been derivatized with different functional groups for spectrofluorimetric determination of different molecules . These applications suggest potential future directions for the use of this compound in various fields of chemistry and biology.
properties
IUPAC Name |
naphthalene-1,4-diamine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2.2ClH/c11-9-5-6-10(12)8-4-2-1-3-7(8)9;;/h1-6H,11-12H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFKZYFWWBNGFBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2N)N.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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